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Introduction

Benethamine penicillin, the benethamine salt of benzylpenicillin (Penicillin G), is a long-acting
penicillin antibiotic. Its therapeutic efficacy and stability are intrinsically linked to its
physicochemical properties. This technical guide provides a comprehensive overview of the
core physicochemical characteristics of benethamine penicillin powder, offering detailed
experimental protocols and data to support research and development activities in the
pharmaceutical sciences.

General Physicochemical Properties

Benethamine penicillin is a white or almost white crystalline powder. It is characterized by its
limited solubility in water, a key factor contributing to its prolonged release and duration of
action upon intramuscular administration.
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Property Data References
Molecular Formula C31H35N304S [1]
Molecular Weight 545.7 g/mol [1]
CAS Number 751-84-8 [1]

White or almost white
Appearance , (2]
crystalline powder

Melting Point Approximately 146-147 °C

- Very slightly soluble in water;
Solubility ) ) [3]
sparingly soluble in alcohol.

Mechanism of Action

Benethamine penicillin exerts its bactericidal effect through the action of its active moiety,
benzylpenicillin. Benzylpenicillin targets and inactivates penicillin-binding proteins (PBPS)
located on the inner membrane of the bacterial cell wall.[4][5] These enzymes, such as DD-
transpeptidase, are crucial for the final step of peptidoglycan synthesis, which involves the
cross-linking of peptide chains that provide structural integrity to the bacterial cell wall.[2][5][6]

[7]

The B-lactam ring of penicillin mimics the D-Ala-D-Ala substrate of the transpeptidase enzyme.
[6][8] This allows penicillin to bind to the active site of the PBP, leading to the formation of a
stable, irreversible acyl-enzyme complex.[6][9] This inactivation of the PBP prevents the
formation of peptidoglycan cross-links, ultimately leading to a weakened cell wall and bacterial
lysis due to osmotic pressure.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1205209?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205209?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21696334/
https://pubmed.ncbi.nlm.nih.gov/21696334/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Biomedical_engineering/Penicillin-binding_proteins/
https://www.researchgate.net/publication/260723587_Preparation_and_characterization_of_Benzathine_Penicillin_G_solid_dispersions_using_different_hydrophilic_carriers
https://files01.core.ac.uk/download/pdf/296274959.pdf
https://academic.oup.com/femsre/article/32/2/234/2683944
https://en.wikipedia.org/wiki/Penicillin-binding_proteins
https://academic.oup.com/femsre/article/30/5/673/2398954
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723023/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723023/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2536641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2536641/
https://www.ncbi.nlm.nih.gov/books/NBK507723/
https://www.benchchem.com/product/b1205209#physicochemical-characteristics-of-benethamine-penicillin-powder
https://www.benchchem.com/product/b1205209#physicochemical-characteristics-of-benethamine-penicillin-powder
https://www.benchchem.com/product/b1205209#physicochemical-characteristics-of-benethamine-penicillin-powder
https://www.benchchem.com/product/b1205209#physicochemical-characteristics-of-benethamine-penicillin-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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